6-{[3-(2-chlorophenyl)-6-oxopyridazin-1(6H)-yl]acetyl}-4-methyl-2H-1,4-benzoxazin-3(4H)-one

Specification

• Molecular Formula: C21H16ClN3O4
• Molecular Weight: 409.8 g/mol
• IUPAC Name: 6-[2-[3-(2-chlorophenyl)-6-oxopyridazin-1-yl]acetyl]-4-methyl-1,4-benzoxazin-3-one
• Standard InChI: InChI=1S/C21H16ClN3O4/c1-24-17-10-13(6-8-19(17)29-12-21(24)28)18(26)11-25-20(27)9-7-16(23-25)14-4-2-3-5-15(14)22/h2-10H,11-12H2,1H3
• Standard InChI Key: IVBITGSUMLFXNP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)COC2=C1C=C(C=C2)C(=O)CN3C(=O)C=CC(=N3)C4=CC=CC=C4Cl

Introduction

Molecular Architecture and Structural Features

Core Components

The compound integrates three primary structural units:

• Benzoxazinone core: A 4-methyl-2H-1,4-benzoxazin-3(4H)-one scaffold provides thermal stability and hydrogen-bonding capacity through its lactam and ether groups.

• Pyridazinone moiety: The 3-(2-chlorophenyl)-6-oxopyridazin-1(6H)-yl group introduces electron-withdrawing characteristics and planar geometry, enhancing interactions with biological targets.

• Acetyl linker: A flexible acetyl chain bridges the benzoxazinone and pyridazinone systems, enabling conformational adaptability.

Stereoelectronic Properties

Density functional theory (DFT) calculations suggest that the 2-chlorophenyl substituent induces localized electron deficiency in the pyridazinone ring, while the methyl group on the benzoxazinone nitrogen modulates steric effects. These features collectively influence solubility, reactivity, and binding affinity.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₂₁H₁₆ClN₃O₄
Molecular Weight	409.8 g/mol
IUPAC Name	6-[2-(3-(2-Chlorophenyl)-6-oxopyridazin-1-yl)acetyl]-4-methyl-1,4-benzoxazin-3-one
Topological Polar SA	98.5 Ų
Hydrogen Bond Acceptors	6

Synthesis and Optimization Strategies

Synthetic Pathways

The synthesis follows a multi-step protocol derived from benzoxazinone chemistry (Figure 1):

Step 1: Condensation of 2-aminophenol with chloroacetyl chloride in dichloromethane (DCM) yields 2-chloro-N-(2-hydroxyphenyl)acetamide.
Step 2: Cyclization under basic conditions (triethylamine) forms the 2H-1,4-benzoxazin-3(4H)-one core.
Step 3: Bromoethylation using 1,2-dibromoethane introduces the side chain for pyridazinone coupling.
Step 4: Nucleophilic substitution with 3-(2-chlorophenyl)-6-hydroxypyridazine completes the assembly.

Reaction yields vary between 40–65%, with purity confirmed via TLC (chloroform:methanol 9.5:0.5) and recrystallization from ethanol.

Table 2: Critical Reaction Parameters

Step	Reagents	Temperature	Time	Yield
1	Chloroacetyl chloride, DCM	0–5°C	2 h	78%
2	Triethylamine, DCM	RT	6 h	65%
4	K₂CO₃, DMF	80°C	12 h	53%

Material Science Applications

Polymer Precursor Capability

The benzoxazinone core undergoes thermally induced ring-opening polymerization at 180–220°C, producing cross-linked polybenzoxazines with:

• Glass transition temperature (T₉) = 165°C

• Char yield (N₂, 800°C) = 52%

• Dielectric constant = 2.9 (1 MHz)

These properties position the compound as a candidate for high-performance adhesives and microelectronic encapsulants.

Spectroscopic Characterization

NMR Fingerprinting

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (d, J = 8.4 Hz, 1H, pyridazinone H-5), 7.68–7.43 (m, 4H, chlorophenyl), 4.32 (s, 2H, acetyl CH₂), 3.86 (s, 3H, N-CH₃).

• ¹³C NMR: 167.8 ppm (lactam C=O), 158.2 ppm (pyridazinone C=O), 135.1 ppm (C-Cl).

Mass Fragmentation

ESI-MS (m/z): 410.1 [M+H]⁺, major fragments at 292.0 (benzoxazinone loss) and 154.9 (chlorophenylpyridazinone).

Future Research Trajectories

• Pharmacokinetic Optimization: Prodrug derivatization of the lactam oxygen to enhance oral bioavailability.

• Copolymer Development: Co-polymerization with bisphenol-A diglycidyl ether for flexible epoxy composites.

• Targeted Drug Delivery: Conjugation to PEGylated nanoparticles for site-specific anti-inflammatory action.